6-Amino-5-iodopyrimidin-4-OL
Overview
Description
“6-Amino-5-iodopyrimidin-4-OL” is a chemical compound . It is a derivative of pyrimidine, which is a heterocyclic aromatic compound that occurs widely in nature .
Synthesis Analysis
There are numerous methods for the synthesis of pyrimidines . For instance, one method involves the cyclocondensation of 3-substituted N-cyano-N-methylbut-2-enamides and 4-methoxybenzylamine .
Molecular Structure Analysis
The molecular formula of “6-Amino-5-iodopyrimidin-4-OL” is C4H3IN2O . The structure of pyrimidines is a six-membered ring with two nitrogen atoms at positions 1 and 3 .
Scientific Research Applications
Synthesis and Chemistry
- Labeling with Stable Isotopes : 5-Amino-4-iodopyrimidine, closely related to 6-Amino-5-iodopyrimidin-4-OL, can be labeled with carbon-14 or stable isotopes carbon-13 and nitrogen-15, demonstrating its utility in carbon-nitrogen and carbon-carbon bond formations (Latli et al., 2008).
- Palladium-Catalysed Arylations and Alkynylations : This compound has been used in the synthesis of novel 5-aryl analogues of bropirimine, an immunological agent with anticancer properties, through palladium-catalysed arylations and alkynylations (Hannah et al., 2000).
Structural Analysis and Molecular Design
- Single-Crystal Analysis and Theoretical Calculations : Research includes the synthesis and structural analysis of arylsulfonylated 2-amino-6-methylpyrimidin derivatives, where different moieties binding to the pyrimidin-4-ol group affect the stability and reactivity of the resulting compounds (Ali et al., 2021).
- Cytostatic Properties : Studies on the synthesis of cytostatic mono and bis-alkynylpyrimidine derivatives using 6-iodopyrimidines have shown considerable cytostatic activity in some derivatives (Hocková et al., 2004).
Biological Properties and Potential Applications
- Anti-tubercular Activity : Some pyrimidin derivatives exhibit moderate anti-tubercular activity, suggesting their potential as anti-tubercular agents (Erkin et al., 2021).
- Inhibition of Nitric Oxide Production : Certain 2-amino-4,6-dichloropyrimidines inhibit immune-activated nitric oxide production, which could be significant in medical research (Jansa et al., 2014).
Safety And Hazards
The safety data sheet for “6-Amino-5-iodopyrimidin-4-OL” suggests that any clothing contaminated by the product should be immediately removed and the affected area should be moved out of the dangerous zone . It also suggests that the product should be stored in a dark place, sealed in dry, at room temperature .
properties
IUPAC Name |
4-amino-5-iodo-1H-pyrimidin-6-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4IN3O/c5-2-3(6)7-1-8-4(2)9/h1H,(H3,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHZSQTCCDKICMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=O)N1)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4IN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-5-iodopyrimidin-4-OL |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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